![molecular formula C15H26O2 B3821586 (3,8,8-trimethyl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,2-diyl)dimethanol CAS No. 300717-73-1](/img/structure/B3821586.png)
(3,8,8-trimethyl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,2-diyl)dimethanol
Overview
Description
(3,8,8-trimethyl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,2-diyl)dimethanol, also known as TODM, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. TODM is a bicyclic compound that contains two hydroxyl groups and is commonly used in the field of organic chemistry.
Mechanism of Action
The mechanism of action of (3,8,8-trimethyl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,2-diyl)dimethanol is not well understood. However, it is believed that the compound acts as a nucleophile in organic reactions due to the presence of the two hydroxyl groups.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of this compound. However, studies have shown that the compound is non-toxic and does not exhibit any significant cytotoxicity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3,8,8-trimethyl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,2-diyl)dimethanol in lab experiments is its ease of synthesis. The compound is readily available and can be synthesized in large quantities. Additionally, this compound is stable under a wide range of conditions and can be stored for long periods without degradation.
One limitation of using this compound in lab experiments is its low solubility in water. This can make it difficult to work with in aqueous solutions. Additionally, the compound is not very reactive and may require the use of a catalyst or other reagents to initiate a reaction.
Future Directions
There are several potential future directions for research on (3,8,8-trimethyl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,2-diyl)dimethanol. One area of interest is its application in the synthesis of new polymers and materials. Additionally, further studies on the mechanism of action of this compound could provide insights into its reactivity and potential uses in organic reactions. Finally, research on the biological activity of this compound could lead to the development of new pharmaceuticals or other therapeutic agents.
Scientific Research Applications
(3,8,8-trimethyl-1,2,3,4,5,6,7,8-octahydronaphthalene-2,2-diyl)dimethanol has been extensively studied for its application in the field of organic chemistry. It is commonly used as a building block in the synthesis of various compounds, such as polymers, resins, and pharmaceuticals. This compound has also been used as a chiral auxiliary in asymmetric synthesis.
properties
IUPAC Name |
[2-(hydroxymethyl)-3,8,8-trimethyl-1,3,4,5,6,7-hexahydronaphthalen-2-yl]methanol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26O2/c1-11-7-12-5-4-6-14(2,3)13(12)8-15(11,9-16)10-17/h11,16-17H,4-10H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHMPDCQZTABMHZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(CC1(CO)CO)C(CCC2)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401161283 | |
Record name | 3,4,5,6,7,8-Hexahydro-3,8,8-trimethyl-2,2(1H)-naphthalenedimethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401161283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
300717-73-1 | |
Record name | 3,4,5,6,7,8-Hexahydro-3,8,8-trimethyl-2,2(1H)-naphthalenedimethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=300717-73-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4,5,6,7,8-Hexahydro-3,8,8-trimethyl-2,2(1H)-naphthalenedimethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401161283 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.